N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C15H16FNO4S/c16-11-3-5-12(6-4-11)17(13-7-9-22(19,20)10-13)15(18)14-2-1-8-21-14/h3-7,9,13-14H,1-2,8,10H2
• InChI Key: OAUHQRZRZOYKQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H16FNO4S
• Molecular Weight: 325.4 g/mol
• Solubility: >48.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H16FNO4S and its molecular weight is 325.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Biological Evaluation : A study detailed the synthesis of tetrazol-thiophene-2-carboxamides and their antimicrobial evaluation, illustrating the process of creating novel compounds with potential antimicrobial properties (Talupur, Satheesh, & Chandrasekhar, 2021). The research focused on characterizing these compounds using various spectroscopic methods and evaluating their antimicrobial efficacy.

• Discovery of Kinase Inhibitors : Research on the development of selective and orally efficacious inhibitors for the Met kinase superfamily, showcasing the synthesis and clinical advancement of specific carboxamide derivatives (Schroeder et al., 2009). This highlights the application of complex carboxamides in therapeutic agent development.

• Antipathogenic Activity of Thiourea Derivatives : A study synthesized acylthioureas and evaluated their interaction with bacterial cells, demonstrating the potential of such derivatives for developing anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Advanced Materials and Chemical Properties

• Electrochromic and Electrofluorescent Properties : Research into electroactive polyamides containing bis(diphenylamino)-fluorene units for potential application in electrochromic devices, showcasing the synthesis, solubility, thermal stability, and electrochromic properties of these materials (Sun et al., 2016).

• Polyamide Synthesis for Material Science : Studies on the synthesis of novel polyamides for potential applications in high-performance materials, focusing on their thermal stability, solubility, and mechanical properties. These include polyamides derived from bis[4-(4-carboxyphenoxy) phenyl]diphenylmethane (Liaw et al., 2001) and those based on diphenylfluorene (Hsiao, Yang, & Lin, 1999).